5-Methoxy-5-oxopentanoic acid
5-Methoxy-5-oxopentanoic acid
Monomethyl glutaric acid is a dicarboxylic acid monoester that the monomethyl ester of glutaric acid. It has a role as a human urinary metabolite. It is functionally related to a glutaric acid.
Brand Name:
Vulcanchem
CAS No.:
1501-27-5
VCID:
VC20954216
InChI:
InChI=1S/C6H10O4/c1-10-6(9)4-2-3-5(7)8/h2-4H2,1H3,(H,7,8)
SMILES:
COC(=O)CCCC(=O)O
Molecular Formula:
C6H10O4
Molecular Weight:
146.14 g/mol
5-Methoxy-5-oxopentanoic acid
CAS No.: 1501-27-5
Cat. No.: VC20954216
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Monomethyl glutaric acid is a dicarboxylic acid monoester that the monomethyl ester of glutaric acid. It has a role as a human urinary metabolite. It is functionally related to a glutaric acid. |
|---|---|
| CAS No. | 1501-27-5 |
| Molecular Formula | C6H10O4 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 5-methoxy-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C6H10O4/c1-10-6(9)4-2-3-5(7)8/h2-4H2,1H3,(H,7,8) |
| Standard InChI Key | IBMRTYCHDPMBFN-UHFFFAOYSA-N |
| SMILES | COC(=O)CCCC(=O)O |
| Canonical SMILES | COC(=O)CCCC(=O)O |
| Melting Point | 150 - 151 °C |
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